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Compound of Interest

Compound Name: 1-Amino-2,6-dimethylpiperidine

Cat. No.: B1295051

An In-Depth Technical Guide to the Physical Properties of 1-Amino-2,6-dimethylpiperidine

Introduction

1-Amino-2,6-dimethylpiperidine (CAS No. 39135-39-2) is a substituted heterocyclic amine
with a molecular formula of C7H1eN2.[1][2][3] Its structure, featuring a piperidine ring with two
methyl groups at the 2 and 6 positions and an amino group attached to the nitrogen atom,
gives rise to stereoisomerism and specific chemical reactivity.[1][4] This compound serves as a
valuable reactant and intermediate in organic synthesis, notably in the preparation of amides,
hydrazones, and various pharmacologically active agents, including potential anticonvulsants
and HIV entry inhibitors.[2][5] A thorough understanding of its fundamental physical properties,
such as boiling point and density, is paramount for its safe handling, reaction optimization, and
process scale-up in research and drug development settings. This guide provides a detailed
examination of these core properties, grounded in established experimental methodologies and
theoretical principles.

Physicochemical Data Summary

The key physical and chemical identifiers for 1-Amino-2,6-dimethylpiperidine are
summarized below for quick reference. These values are critical for laboratory use, from
reaction setup to purification and storage.
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Property Value Source(s)
CAS Number 39135-39-2 [11[2]13]1[5]
Molecular Formula C7H1eN2 [1112][3][5]
Molar Mass 128.22 g/mol [11[2][5]
Boiling Point 65-80 °C at 30 mmHg [1][5]
Density 0.865 g/mL at 25 °C [1][5]
Refractive Index n20/D 1.465 [1][5]

Core Physical Properties: An In-Depth Analysis
Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. This property is a direct indicator of the strength of intermolecular forces. For 1-
Amino-2,6-dimethylpiperidine, the reported boiling point is a range of 65-80 °C under a
reduced pressure of 30 mmHg.[1][5]

Causality and Structural Interpretation:

e Hydrogen Bonding: As a secondary amine (the exocyclic nitrogen is primary, but the ring
nitrogen is tertiary), 1-Amino-2,6-dimethylpiperidine possesses N-H bonds in its amino
group. These allow for intermolecular hydrogen bonding, where the lone pair on a nitrogen
atom of one molecule attracts the slightly positive hydrogen atom of another.[6][7] This is a
relatively strong intermolecular force that requires significant energy to overcome, leading to
a higher boiling point than alkanes of similar molecular weight.[7] However, the hydrogen
bonds between amine molecules are generally weaker than those in alcohols because
nitrogen is less electronegative than oxygen.[8]

e Molecular Weight and Dispersion Forces: With a molar mass of 128.22 g/mol , the molecule
exhibits van der Waals dispersion forces.[1][2][5] The strength of these forces increases with
molecular size and surface area, contributing significantly to the energy required for
vaporization.[8]
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» Reduced Pressure Distillation: The boiling point is specified at a reduced pressure (30
mmHg), which is significantly below atmospheric pressure (760 mmHg). This indicates that
the compound may be susceptible to decomposition, oxidation, or polymerization at its
normal boiling point.[9] By reducing the external pressure, the temperature required to
achieve boiling is lowered, allowing for safer distillation and purification of the thermally
sensitive compound.

Density

Density is a fundamental physical property defined as mass per unit of volume. For 1-Amino-
2,6-dimethylpiperidine, the literature value is 0.865 g/mL at 25 °C.[1][5] This value is essential
for converting mass to volume in experimental setups and for fluid dynamics calculations in
process design.

Causality and Experimental Context:

The density of a liquid amine is influenced by its molecular weight, molecular packing efficiency
in the liquid state, and temperature. The value of 0.865 g/mL is less than that of water,
indicating that it will form the upper layer if mixed with immiscible water. The temperature is
specified at 25 °C because density is temperature-dependent; as temperature increases, the
volume typically expands, leading to a decrease in density. Accurate density measurements are
crucial for process modeling and the design of equipment like absorption towers.[10]

Experimental Determination Protocols

To ensure data integrity and reproducibility, the following protocols describe modern, validated
methods for determining the boiling point and density of liquid amines like 1-Amino-2,6-
dimethylpiperidine.

Protocol 1: Determination of Boiling Point via Reduced
Pressure Distillation

This method is chosen for its suitability for compounds that may decompose at their
atmospheric boiling point.

Methodology:
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Apparatus Setup: Assemble a short-path distillation apparatus. This includes a round-bottom
flask, a distillation head with a port for a thermometer or temperature probe, a condenser,
and a receiving flask. Ensure all glassware is dry.

Vacuum Connection: Connect the apparatus to a vacuum pump via a vacuum trap and a
manometer to accurately monitor the pressure. A bleed valve should be included to allow for
fine control of the system pressure.

Sample Preparation: Place a sample of 1-Amino-2,6-dimethylpiperidine (e.g., 10 mL) and
a few boiling chips or a magnetic stir bar into the round-bottom flask to ensure smooth
boiling.

System Evacuation: Begin stirring and slowly evacuate the system. Adjust the bleed valve
until a stable pressure of 30 mmHg is achieved and maintained as read on the manometer.

Heating: Gently heat the distillation flask using a heating mantle.

Data Collection: Record the temperature at which the liquid begins to boil and a steady
stream of condensate is observed on the thermometer bulb and drips into the condenser.
This temperature is the boiling point at the recorded pressure. The temperature should
remain constant as the first fraction is collected.

Validation: The system's pressure must be continuously monitored. Any fluctuation will alter
the boiling point. The protocol's trustworthiness relies on a stable, accurately measured
pressure and a stable temperature reading during distillation.

Protocol 2: Determination of Density via Vibrating Tube
Densitometer

This is a highly accurate and rapid method for determining the density of liquids. Modern
instruments like the Anton Paar DMA series are frequently used for this purpose with high
precision.[11][12]

Methodology:

 Instrument Calibration: Calibrate the densitometer according to the manufacturer's
instructions. This typically involves a two-point calibration using dry air and deionized,
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degassed water at a known temperature (e.g., 25 °C). The instrument measures the
oscillation period of a U-shaped tube, which changes based on the density of the fluid inside.

o Temperature Control: Set the instrument's internal Peltier thermostat to the desired
temperature of 25.0 + 0.1 °C. Allow the system to equilibrate.

o Sample Introduction: Inject a small, bubble-free aliquot of 1-Amino-2,6-dimethylpiperidine
into the measurement cell using a syringe. Ensure the sample completely fills the U-tube.

o Measurement: Allow the sample's temperature and the oscillation period to stabilize. The
instrument will automatically calculate and display the density.

o Replicates and Cleaning: Perform multiple (at least three) independent measurements to
ensure reproducibility. Between samples, thoroughly clean the measurement cell with
appropriate solvents (e.g., ethanol followed by acetone) and dry it completely with a stream
of air or nitrogen.

 Validation: The accuracy of this method is contingent on precise calibration and stringent
temperature control. The low uncertainty of modern vibrating tube densitometers (often less
than +£0.7 kg-m—3) provides a high degree of confidence in the results.[12]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow for the comprehensive determination of the
physical properties of 1-Amino-2,6-dimethylpiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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